Cas no 26059-43-8 (3-Heptyn-2-one)

3-Heptyn-2-one structure
3-Heptyn-2-one structure
Product Name:3-Heptyn-2-one
CAS No:26059-43-8
MF:C7H10O
MW:110.153702259064
CID:287474
PubChem ID:141261
Update Time:2025-04-19

3-Heptyn-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Heptyn-2-one
    • hept-3-yn-2-one
    • 3-Heptin-2-on
    • 3-Heptyne-2-one
    • Acetyl-n-propylacetylen
    • Hept-3-in-2-on
    • SCHEMBL935043
    • AKOS006272967
    • DTXSID40180698
    • 3-Heptyn-2-one #
    • 26059-43-8
    • KVCFELYYDWVHQI-UHFFFAOYSA-N
    • FT-0755652
    • Inchi: 1S/C7H10O/c1-3-4-5-6-7(2)8/h3-4H2,1-2H3
    • InChI Key: KVCFELYYDWVHQI-UHFFFAOYSA-N
    • SMILES: O=C(C)C#CCCC

Computed Properties

  • Exact Mass: 110.07300
  • Monoisotopic Mass: 110.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.884
  • Boiling Point: 154.3°Cat760mmHg
  • Flash Point: 50.5°C
  • Refractive Index: 1.435
  • PSA: 17.07000
  • LogP: 1.37890

3-Heptyn-2-one Customs Data

  • HS CODE:2914190090
  • Customs Data:

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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